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Compound of Interest

Compound Name: NSC745885

Cat. No.: B1680396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of NSC745885, a novel

anti-tumor agent, in preclinical xenograft models of tongue cancer. The information is compiled

from published research to guide the design and execution of in vivo studies evaluating the

efficacy of this compound.

Introduction
NSC745885 is a synthetic compound derived from 1,2-diaminoanthraquinone that has

demonstrated potent anti-tumor activity against various cancer cell lines.[1] In the context of

oral squamous cell carcinoma (OSCC), a prevalent form of tongue cancer, NSC745885 has

shown promise by inducing apoptosis in cancer cells both in vitro and in vivo.[1][2] Preclinical

studies using xenograft models are crucial for evaluating the therapeutic potential of

NSC745885, and this document provides detailed protocols and data based on existing

literature.

Quantitative Data Summary
The in vivo efficacy of NSC745885 has been evaluated in a subcutaneous xenograft model

using the human tongue cancer cell line SAS. The following table summarizes the key

quantitative findings from this research.[1][3]
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Parameter Vehicle Control NSC745885 (2 mg/kg/day)

Animal Model NOD/SCID Mice NOD/SCID Mice

Cell Line
SAS (Human Tongue

Squamous Cell Carcinoma)

SAS (Human Tongue

Squamous Cell Carcinoma)

Treatment Duration 10 days 10 days

Tumor Weight Reduction N/A 23% ± 10.39%

Apoptosis Induction (in vivo) Low Caspase-3 Expression
Increased Caspase-3

Expression

XIAP Expression (in vivo) High XIAP Expression Decreased XIAP Expression

Mechanism of Action
NSC745885 exerts its anti-tumor effects primarily through the induction of apoptosis.[1][2] The

proposed mechanism involves the downregulation of the X-linked inhibitor of apoptosis protein

(XIAP), a key negative regulator of caspases.[1] By reducing XIAP levels, NSC745885 allows

for the activation of executioner caspases, such as caspase-3, leading to programmed cell

death in cancer cells.[1] Additionally, as a derivative of the natural anthraquinone emodin,

NSC745885 may also target the enhancer of zeste homolog 2 (EZH2), a histone

methyltransferase often overexpressed in cancer. Inhibition of EZH2 can promote apoptosis

through the mitochondrial pathway.
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Proposed mechanism of action for NSC745885.
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The following are detailed protocols for establishing and utilizing a tongue cancer xenograft

model to evaluate the efficacy of NSC745885. These protocols are based on published studies

and can be adapted for subcutaneous or orthotopic models.[1][4]

Cell Culture
Cell Line: Human tongue squamous cell carcinoma SAS cells.

Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal

bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Subculturing: Passage cells every 2-3 days to maintain exponential growth.

Animal Model
Species: NOD/SCID (Non-obese diabetic/severe combined immunodeficient) or athymic

nude mice, 4-6 weeks old.

Acclimatization: Acclimatize animals to the housing facility for at least one week before the

experiment.

Housing: House mice in sterile conditions with ad libitum access to food and water.

Xenograft Establishment: Orthotopic Model
This protocol describes the direct injection of cancer cells into the tongue, which more

accurately mimics the tumor microenvironment.
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Preparation

Surgical Procedure

Treatment & Monitoring

1. Culture SAS Cells

2. Harvest & Count Cells

3. Resuspend in PBS/Matrigel

6. Inject Cells Submucosally

4. Anesthetize Mouse

5. Expose Tongue

7. Post-operative Care

8. Monitor Tumor Growth

9. Administer NSC745885

10. Monitor Animal Health

11. Endpoint Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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